Cas no 90199-67-0 (Ethyl 4-Oxo-5-hexanoic Acid Ester)

• Product name: Ethyl 4-Oxo-5-hexanoic Acid Ester
• CAS No: 90199-67-0
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 798119
• PubChem ID: 3028615

Ethyl 4-Oxo-5-hexanoic Acid Ester Chemical and Physical Properties

Names and Identifiers

• 5-Hexenoic acid,4-oxo-, ethyl ester
• 4-OXO-HEX-5-ENOIC ACID ETHYL ESTER
• ethyl 4-oxohex-5-enoate
• NIOSH/MP8225000
• DTXSID50388663
• FT-0693331
• 90199-67-0
• AKOS006274269
• MP82250000
• delta-Methylenelevulinic acid ethyl ester
• Ethyl 4-oxo-5-hexenoate
• 5-Hexenoic acid, 4-oxo-, ethyl ester
• SCHEMBL9308481
• Ethyl 4-Oxo-5-hexanoic Acid Ester

• Inchi： InChI=1S/C8H12O3/c1-3-7(9)5-6-8(10)11-4-2/h3H,1,4-6H2,2H3
• InChI Key： QBYJJLHPKJILPQ-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCC(=O)C=C

Computed Properties

• Exact Mass: 156.079
• Monoisotopic Mass: 156.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Tautomer Count: 2
• Topological Polar Surface Area: 43.4Ų
• Surface Charge: 0

Additional information on Ethyl 4-Oxo-5-hexanoic Acid Ester

Recent Advances in the Study of Ethyl 4-Oxo-5-hexanoic Acid Ester (CAS: 90199-67-0): A Comprehensive Research Brief

Ethyl 4-Oxo-5-hexanoic Acid Ester (CAS: 90199-67-0) is a compound of significant interest in the field of chemical biology and pharmaceutical research due to its versatile applications in organic synthesis and drug development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, highlighting its potential in the design of novel therapeutic agents. This research brief provides an overview of the latest findings, methodologies, and implications associated with this compound, offering valuable insights for researchers and industry professionals.

One of the most notable advancements in the study of Ethyl 4-Oxo-5-hexanoic Acid Ester is its application in the synthesis of γ-keto esters, which are crucial building blocks for the development of pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in facilitating Michael addition reactions, leading to the production of high-value intermediates for anticancer drug candidates. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of the synthesized derivatives.

Further research has investigated the compound's potential in enzyme inhibition, particularly in the context of metabolic disorders. A recent preprint on bioRxiv highlighted the inhibitory effects of Ethyl 4-Oxo-5-hexanoic Acid Ester derivatives on key enzymes involved in glycolysis, suggesting a promising avenue for the treatment of diabetes and obesity. The study employed molecular docking simulations and in vitro assays to validate the binding affinity and specificity of these derivatives, providing a foundation for future in vivo studies.

In addition to its pharmaceutical applications, Ethyl 4-Oxo-5-hexanoic Acid Ester has been explored for its role in green chemistry. A 2024 publication in ACS Sustainable Chemistry & Engineering reported the development of a solvent-free synthesis protocol for this compound, emphasizing its environmental benefits and scalability. The researchers achieved a high yield (92%) under mild reaction conditions, showcasing the compound's suitability for sustainable industrial processes.

Despite these advancements, challenges remain in the large-scale production and optimization of Ethyl 4-Oxo-5-hexanoic Acid Ester. Current research is focused on addressing issues related to stereoselectivity and cost-effectiveness, with several groups exploring biocatalytic approaches as a potential solution. Collaborative efforts between academia and industry are expected to drive further innovation in this area, paving the way for broader applications in drug discovery and beyond.

In conclusion, Ethyl 4-Oxo-5-hexanoic Acid Ester (CAS: 90199-67-0) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its multifaceted applications, from drug synthesis to green chemistry, underscore its importance in advancing both scientific knowledge and industrial practices. Future studies will likely delve deeper into its mechanistic insights and translational potential, further solidifying its role in the development of next-generation therapeutics.